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Compound of Interest

Compound Name: Hoechst 34580 tetrahydrochloride

Cat. No.: B1150405 Get Quote

Technical Support Center: Hoechst 34580
Tetrahydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Hoechst 34580 tetrahydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the optimal excitation and emission wavelengths for Hoechst 34580?

When bound to double-stranded DNA (dsDNA), Hoechst 34580 has an excitation maximum of

approximately 380-392 nm and an emission maximum of around 438-490 nm, resulting in a

blue fluorescence.[1][2][3] Unbound dye can fluoresce in the green range (510–540 nm), which

might be observed if excessive dye concentrations are used or if the sample is not washed

sufficiently.[2][3]

Q2: What is the recommended concentration of Hoechst 34580 for staining?

The optimal concentration can vary depending on the cell type and experimental conditions.

However, a general starting range is 0.1–10 µg/mL.[2] For live cells, a common working

concentration is between 1-5 µg/mL.[4] For fixed cells, a slightly lower concentration of 0.5-2
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µg/mL in PBS is often recommended.[5][6] It is always best to perform a titration to determine

the optimal concentration for your specific cell type and application.[7]

Q3: What is the recommended incubation time for Hoechst 34580 staining?

Incubation times can vary based on the cell type and whether the cells are live or fixed. For live

cells, incubation is typically between 15 to 60 minutes at 37°C.[5][6] For fixed cells, a 10-30

minute incubation at room temperature is generally sufficient.[4]

Q4: Can Hoechst 34580 be used for staining both live and fixed cells?

Yes, Hoechst 34580 is cell-permeant and can be used to stain both live and fixed cells.[2][4]

However, it is less permeant than Hoechst 33342.[2]

Q5: Is Hoechst 34580 toxic to cells?

Hoechst dyes are generally considered less toxic than other DNA stains like DAPI, which

contributes to higher viability of stained cells.[2] However, because they bind to DNA, they can

interfere with DNA replication and are potentially mutagenic.[8] Therefore, it is important to

handle them with care.

Troubleshooting Weak Hoechst 34580 Signal
A weak or absent fluorescent signal is a common issue encountered during nuclear staining.

The following guide provides a systematic approach to troubleshooting this problem.

Logical Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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